![molecular formula C6H4BrN3 B3022150 5-bromo-1H-pyrazolo[3,4-b]pyridine CAS No. 1449693-24-6](/img/structure/B3022150.png)
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REACTION_CXSMILES
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[Br:1][CH:2]([CH:5]=O)[CH:3]=O.[NH2:7][C:8]1[CH:12]=[CH:11][NH:10][N:9]=1>C(O)(=O)C>[Br:1][C:2]1[CH:5]=[C:12]2[CH:11]=[N:10][NH:9][C:8]2=[N:7][CH:3]=1
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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Smiles
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BrC(C=O)C=O
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|
Name
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|
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Quantity
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1.38 g
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Type
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reactant
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Smiles
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NC1=NNC=C1
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C(C)(=O)O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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TEMPERATURE
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Details
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reflux under nitrogen for 2 h
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Duration
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2 h
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Type
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CONCENTRATION
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|
Details
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Concentrate under reduced pressure
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Type
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DISSOLUTION
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Details
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dissolve the residue in absolute methanol (150 mL)
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Type
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FILTRATION
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Details
|
vacuum filter through a pad of diatomaceous earth
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Type
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CONCENTRATION
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|
Details
|
concentrate under reduced pressure
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Type
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CUSTOM
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Details
|
Purify via chromatography (silica gel, hexane to 50% ethyl acetate/50% hexane)
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Name
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Type
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product
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Smiles
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BrC=1C=C2C(=NC1)NN=C2
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 365 mg | |
| YIELD: PERCENTYIELD | 11% | |
| YIELD: CALCULATEDPERCENTYIELD | 11.2% |
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
|
REACTION_CXSMILES
|
[Br:1][CH:2]([CH:5]=O)[CH:3]=O.[NH2:7][C:8]1[CH:12]=[CH:11][NH:10][N:9]=1>C(O)(=O)C>[Br:1][C:2]1[CH:5]=[C:12]2[CH:11]=[N:10][NH:9][C:8]2=[N:7][CH:3]=1
|
|
Name
|
|
|
Quantity
|
2.5 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC(C=O)C=O
|
|
Name
|
|
|
Quantity
|
1.38 g
|
|
Type
|
reactant
|
|
Smiles
|
NC1=NNC=C1
|
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)(=O)O
|
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
|
Type
|
TEMPERATURE
|
|
Details
|
reflux under nitrogen for 2 h
|
|
Duration
|
2 h
|
|
Type
|
CONCENTRATION
|
|
Details
|
Concentrate under reduced pressure
|
|
Type
|
DISSOLUTION
|
|
Details
|
dissolve the residue in absolute methanol (150 mL)
|
|
Type
|
FILTRATION
|
|
Details
|
vacuum filter through a pad of diatomaceous earth
|
|
Type
|
CONCENTRATION
|
|
Details
|
concentrate under reduced pressure
|
|
Type
|
CUSTOM
|
|
Details
|
Purify via chromatography (silica gel, hexane to 50% ethyl acetate/50% hexane)
|
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrC=1C=C2C(=NC1)NN=C2
|
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 365 mg | |
| YIELD: PERCENTYIELD | 11% | |
| YIELD: CALCULATEDPERCENTYIELD | 11.2% |
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
